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Compound of Interest

1-(1-Hydroxycyclobutyl)propan-2-
Compound Name:

one
CAS No.: 1897761-47-5
Cat. No.: B2467613

Get Quote

Executive Summary

In the development of novel spirocyclic scaffolds and pharmaceutical intermediates, 1-(1-
Hydroxycyclobutyl)propan-2-one (CAS 1897761-47-5) serves as a critical building block. Its
unique cyclobutyl ring introduces specific conformational constraints distinct from its
cyclopentyl and cyclohexyl analogs.

This guide objectively compares Commercial Grade sourcing against In-House Synthetic
production.

 Commercial sources typically offer certified purities of 95-97%, ideal for high-throughput
screening (HTS) and initial SAR (Structure-Activity Relationship) studies where consistency
IS paramount.

 In-house synthesis via the aldol addition of acetone enolate to cyclobutanone allows for
>98% purity post-purification and significant cost reduction at gram-scales, but introduces
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risks of dehydration impurities (enones) that can act as Michael acceptors in downstream
biology.

Verdict: Use Commercial Grade for biological assay validation. Adopt In-House Synthesis only
when scaling >10g or when specific impurity profiling (e.g., exclusion of metal chelators) is
required.

Technical Profile

e Compound Name: 1-(1-Hydroxycyclobutyl)propan-2-one[1]
« CAS Number: 1897761-47-5[1][2]

» Molecular Formula:

e Molecular Weight: 128.17 g/mol [3]

e Structure: A propan-2-one (acetone) moiety attached at the C1 position to a 1-
hydroxycyclobutyl ring.

» Key Reactivity: The tertiary alcohol is prone to acid-catalyzed dehydration; the ketone is
active for reductive amination or Grignard additions.

Comparative Analysis
Commercial Grade

Source Profile: Sourced from major catalog suppliers (e.g., Sigma-Aldrich, BLD Pharm,
Enamine).

o Typical Purity: 95% - 97% (NMR/GC).
e Common Impurities:
o Solvents: Residual ethyl acetate or hexanes from silica purification.

o Stabilizers: Trace acid scavengers to prevent dehydration during storage.
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o Structural Isomers: Rare, but open-chain byproducts can occur if ring-opening occurred
during manufacture.

o Pros: Immediate availability, Certificate of Analysis (CoA) provided, batch consistency.
e Cons: High cost per gram (

500/g range), potential lead times for bulk.

In-House Synthetic Route

Methodology: Kinetic enolate addition (Lithium Diisopropylamide - LDA) of acetone to
cyclobutanone at cryogenic temperatures.

e Achievable Purity: >98% (after flash column chromatography).
e Critical Impurities:

o Dehydration Product: 1-Cyclobutylidenepropan-2-one (Enone). This is the most dangerous
impurity as it is a reactive electrophile.

o Diacetone Alcohol: Result of acetone self-condensation.

o Unreacted Cyclobutanone: Volatile, but can interfere with stoichiometry in subsequent
steps.

e Pros: Low raw material cost (Acetone and Cyclobutanone are commodities), fresh material
avoids storage-induced dehydration.

e Cons: Requires -78°C conditions, rigorous anhydrous technique, and careful purification.

Data Summary Table
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Feature

Commercial Grade (CAS
1897761-47-5)

In-House Synthesis (Aldol
Route)

Purity

95-97%

>98% (Post-Purification)

Major Impurity

Residual Solvents, Stabilizers

Dehydration Enone, Diacetone

Alcohol
Cost (109) High (~$1,500 - $3,000) Low (~$150 materials + labor)
] ) 3 Days (Synthesis +
Lead Time 2-6 Weeks (if backordered) o
Purification)
Stability Moderate (Shelf-life limited) High (Use immediately)
N ) Non-linear (Safety limits of
Scalability Linear Cost

LDA)

Experimental Protocols (Self-Validating)
In-House Synthesis Protocol

Objective: Synthesize 1-(1-hydroxycyclobutyl)propan-2-one via kinetic aldol addition.

Reagents:

Workflow:

Cyclobutanone (1.0 equiv)

Acetone (Anhydrous, excess)

Tetrahydrofuran (THF) (Anhydrous)

Ammonium Chloride (Sat. Aq.)

e Enolate Formation: To a flame-dried flask under

Lithium Diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/Heptane)
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, add anhydrous THF and cool to -78°C. Add LDA (1.1 equiv). Dropwise add Acetone (2.0
equiv) over 15 mins. Why? Excess acetone and low temp favor kinetic enolate and prevent
poly-alkylation.

» Addition: Stir enolate for 30 mins at -78°C. Add Cyclobutanone (1.0 equiv) dissolved in
minimal THF dropwise.

e Reaction: Stir at -78°C for 2 hours. Monitor by TLC (30% EtOAc/Hexane). Note: Do not warm
to RT before quenching to minimize retro-aldol or dehydration.

e Quench: Quench in situ at -78°C with saturated

. Warm to RT.

e Workup: Extract with
(3x). Wash combined organics with Brine. Dry over
. Concentrate in vacuo at <30°C. Caution: Product is volatile and heat-sensitive.
 Purification: Flash Column Chromatography (
, Gradient 10-40% EtOAc/Hexanes).
Validation Check:
e 1H NMR (

): Look for methyl singlet (~2.2 ppm) and cyclobutyl methylene multiplets (~1.5-2.2 ppm).
Absence of olefinic protons (~6.0 ppm) confirms no dehydration.

Pathway & Impurity Visualization[5]

The following diagram illustrates the synthetic pathway and the critical branching points where
impurities are generated.
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Figure 1: Synthetic pathway for 1-(1-Hydroxycyclobutyl)propan-2-one showing the kinetic

enolate route and primary thermal/acidic degradation pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.15932-93-1|3-Hydroxycyclobutanone|BLD Pharm [bldpharm.com]

e 2.167937-69-1|(3R,4S)-4-Hydroxy-3,5-dimethylhexan-2-one|BLD Pharm [bldpharm.com]
e 3. 1-(1-hydroxycyclobutyl)propan-2-one | 1897761-47-5 [sigmaaldrich.com]

¢ 4. masterorganicchemistry.com [masterorganicchemistry.com]

¢ To cite this document: BenchChem. [Comprehensive Guide: Synthetic vs. Commercial 1-(1-
Hydroxycyclobutyl)propan-2-one Purity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2467613/docs#comprehensive-guide-synthetic-vs-
commercial-1-1-hydroxycyclobutyl-propan-2-one-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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